Cas no 35080-47-8 (2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide)

• Product Name: 2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide
• CAS No: 35080-47-8
• MF: C₁₉H₁₉IN₂OS
• MW: 450.336435556412
• CID: 1467693
• PubChem ID: 12215394
• Update Time: 2025-04-20

2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2-{(E)-2-[acetyl(phenyl)amino]ethenyl}-3-ethyl-1,3-benzothiazol-3-ium iodide
• benzothia<wbr>
• LogP
• 2-(2-(Acetylphenylamino)ethenyl)-3-ethylbenzothiazolium iodide
• SCHEMBL9768661
• AKOS003623515
• Benzothiazolium, 2-(2-(acetylphenylamino)ethenyl)-3-ethyl-, iodide (1:1)
• 35080-47-8
• Benzothiazolium, 2-(2-(acetylphenylamino)ethenyl)-3-ethyl-, iodide

• Inchi： 1S/C19H19N2OS.HI/c1-3-20-17-11-7-8-12-18(17)23-19(20)13-14-21(15(2)22)16-9-5-4-6-10-16;/h4-14H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： MNJURKTVDAMYOT-UHFFFAOYSA-M
• SMILES： [I-].S1C2C=CC=CC=2[N+](CC)=C1/C=C/N(C(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 430.8772
• Monoisotopic Mass: 450.02628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.4Ų

Experimental Properties

• PSA: 24.19